Cas no 1806866-36-3 (6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806866-36-3
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4866680
• Update Time: 2025-08-05

6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-4-1-3(2-11)12-5(6(4)13)7(9)10/h1,7,13H,2,11H2
• InChI Key： GGLABLFXHYVUQC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=NC(C(F)F)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine

Introduction to 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806866-36-3)

6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine, identified by the chemical identifier CAS No. 1806866-36-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic pyridine derivative features a unique structural framework that combines multiple functional groups, including an aminomethyl side chain, a chloro substituent, a difluoromethyl group, and a hydroxy moiety. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its applications in drug discovery and development.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The presence of the aminomethyl group at the 6-position introduces a nucleophilic center that can participate in various chemical reactions, such as condensation or coupling reactions, facilitating the synthesis of more complex derivatives. The chloro substituent at the 4-position provides a site for further functionalization, enabling the introduction of additional pharmacophores or tags for analytical purposes. Meanwhile, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity in many drug candidates, while the hydroxy group at the 3-position can influence solubility and interaction with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds can exhibit properties ranging from antimicrobial to anticancer effects. Specifically, the combination of electron-withdrawing and electron-donating groups in 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine may modulate its interaction with enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows chemists to design derivatives with tailored properties for specific therapeutic applications. For instance, the aminomethyl group can be used to link other pharmacophores via amide or urea bonds, while the chloro and difluoromethyl groups can be modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, computational studies have suggested that the hydroxy group may play a role in stabilizing protein-ligand interactions, which could be exploited to enhance drug efficacy.

The synthesis of 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include nucleophilic substitution reactions to introduce the various substituents onto the pyridine ring, followed by protection-deprotection strategies to control reactivity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and waste generation.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for designing effective drugs. The unique features of 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine, such as its dual functionality and metabolic stability-enhancing groups, make it an attractive candidate for further exploration. Preclinical studies have begun to uncover its potential in modulating key biological pathways involved in diseases such as cancer and inflammation.

Recent research has highlighted the importance of fluorinated compounds in drug development due to their ability to improve pharmacokinetic profiles. The difluoromethyl group in this molecule is particularly noteworthy, as it has been shown to increase binding affinity and resistance to metabolic degradation. This property is especially valuable in designing drugs that need to persist longer within the body while maintaining high efficacy.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict how 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into how modifications to its structure could enhance its therapeutic potential.

In conclusion,6-(Aminomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806866-36-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological targets and synthetic strategies, this compound will likely remain at the forefront of drug discovery efforts.